2,4-Dichloro-3-fluorophenol

• IUPAC Name: 2,4-dichloro-3-fluorophenol
• InChI: InChI=1S/C6H3Cl2FO/c7-3-1-2-4(10)5(8)6(3)9/h1-2,10H
• InChI Key: XJVONDCVBSAKPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)Cl)F)Cl
• Molecular Formula: C6H3Cl2FO
• Molecular Weight: 180.99 g/mol
• CAS No.: 343-99-7

Description

2,4-Dichloro-3-fluorophenol is a type of halophenol. Halophenols are a class of chemical compounds that consist of a phenol molecule in which one or more hydrogen atoms have been replaced by halogen atoms.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenol group (a benzene ring with a hydroxyl group) with chlorine atoms substituted at the 2nd and 4th positions and a fluorine atom at the 3rd position.

Chemical Reactions Analysis

One study found that 2,4-dichlorophenol could be effectively degraded in water through a process of sequential electrocatalytic reduction and oxidation. This suggests that similar processes might be effective for this compound as well.

Safety and Hazards

2,4-Dichloro-3-fluorophenol can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation.

Future Directions

The future research directions for 2,4-Dichloro-3-fluorophenol could include further studies on its degradation and removal from environmental samples, as well as investigations into its toxicological effects.

Mechanism of Action

Target of Action

It’s known that chlorophenols, a group to which this compound belongs, are often used in industries such as dye, petroleum, pharmaceutical, herbicide, insecticide, paper-making, and textile . They can cause deleterious effects on the human gastrointestinal tract, respiratory system, cardiovascular system, skin, and mucous membrane .

Mode of Action

Studies have shown that similar compounds, such as 2,4-dichlorophenol, can be degraded through electrocatalytic reduction and oxidation processes . In these processes, hydroxy radicals (·OH) are the main active species .

Biochemical Pathways

It’s known that similar compounds, such as 2,4-dichlorophenol, can be degraded through a process involving electrocatalytic reduction and oxidation . This process leads to the removal of the compound from the environment .

Result of Action

It’s known that similar compounds, such as 2,4-dichlorophenol, can be effectively degraded through electrocatalytic reduction and oxidation, leading to their removal from the environment .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,4-Dichloro-3-fluorophenol. For instance, the degradation of similar compounds, such as 2,4-dichlorophenol, can be influenced by the presence of certain ions. The addition of Cl− increased the removal rate of 2,4-dichlorophenol by 4%, while the addition of CO32− and SO42− decreased the removal rate by 32% and 72.3%, respectively .

Biochemical Analysis

Biochemical Properties

They can interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions .

Cellular Effects

They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, 2,4-Dichloro-3-fluorophenol has been shown to be effectively degraded through sequential electrocatalytic reduction and oxidation . The removal efficiencies of this compound, phenol, and total organic carbon (TOC) reached 99.72%, 97.07%, and 61.45%, respectively .